(2R)-2-(2-Methylphenyl)pyrrolidine hydrochloride
Description
(2R)-2-(2-Methylphenyl)pyrrolidine hydrochloride, also known as 2MPP-HCl, is an organic compound with a wide range of applications in scientific research. It is a chiral compound, meaning that it can exist in two different forms (enantiomers) that are mirror images of each other. This compound is used in a variety of laboratory experiments and studies, from drug synthesis to biochemical and physiological research. In
Scientific Research Applications
Synthesis of Antihypertensive Drugs
This compound can be used in the synthesis of antihypertensive drugs . Specifically, it can be used to synthesize o-Tolyl benzonitrile (OTBN), which is a common building block for the sartan series of drug molecules (Angiotensin receptor blockers - ARBs), such as candesartan, irbesartan, losartan, tasosartan, and valsartan .
Synthesis of Antiviral Drugs
The compound can also be used in the synthesis of antiviral drugs . Biaryl compounds, an important class of aromatic compounds used for the synthesis of antiviral drugs, can be synthesized using this compound .
Synthesis of Antifungal Drugs
Similarly, this compound can be used in the synthesis of antifungal drugs . The biaryl compounds synthesized using this compound can be used in the development of antifungal drugs .
Organometallic Catalysts
This compound can be used in the application of organometallic catalysts for the synthesis of o-tolyl benzonitrile, a key starting material for sartans .
Synthesis of Functionalized Organosiloxanes
The compound can be used in the synthesis of functionalized organosiloxanes . Stereoregular cyclic p-tolyl-siloxanes with alkyl, O- and N-containing groups can be obtained as promising reagents for the synthesis of functionalized derivatives .
Synthesis of Biaryl Compounds
The compound can be used in the synthesis of biaryl compounds . These compounds are an important class of aromatic compounds used for the synthesis of various drugs .
properties
IUPAC Name |
(2R)-2-(2-methylphenyl)pyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N.ClH/c1-9-5-2-3-6-10(9)11-7-4-8-12-11;/h2-3,5-6,11-12H,4,7-8H2,1H3;1H/t11-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNRKKCHTNWTYLS-RFVHGSKJSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCCN2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1[C@H]2CCCN2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-(o-Tolyl)pyrrolidine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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